Cas no 35961-41-2 (1-[(8s,9s,10r,13s,14s,17s)-10,13-dimethyl-3-(oxan-2-yloxy)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-17-yl]ethanone)

• Product Name: 1-[(8s,9s,10r,13s,14s,17s)-10,13-dimethyl-3-(oxan-2-yloxy)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-17-yl]ethanone
• CAS No: 35961-41-2
• MF: C₂₆H₄₀O₃
• MW: 400.59400844574
• CID: 1477688
• PubChem ID: 250297
• Update Time: 2025-04-21

1-[(8s,9s,10r,13s,14s,17s)-10,13-dimethyl-3-(oxan-2-yloxy)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-17-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[(8s,9s,10r,13s,14s,17s)-10,13-dimethyl-3-(oxan-2-yloxy)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-17-yl]ethanone
• NSC-69546
• Pregnenolone tetrahydropyranyl ether
• NSC69546
• AKOS003242028
• 3-[(Oxan-2-yl)oxy]pregn-5-en-20-one
• 1-[10,13-dimethyl-3-(oxan-2-yloxy)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• 35961-41-2
• DTXSID50957378

• Inchi： 1S/C26H40O3/c1-17(27)21-9-10-22-20-8-7-18-16-19(29-24-6-4-5-15-28-24)11-13-25(18,2)23(20)12-14-26(21,22)3/h7,19-24H,4-6,8-16H2,1-3H3
• InChI Key： LCINYWGSCGDGIS-UHFFFAOYSA-N
• SMILES： O(C1CCCCO1)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)=O)CCC21

Computed Properties

• Exact Mass: 400.2979
• Monoisotopic Mass: 400.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53